2-chloro-N'-(1-naphthylmethylene)-4-nitrobenzohydrazide

• IUPAC Name: 2-chloro-N-[(E)-naphthalen-1-ylmethylideneamino]-4-nitrobenzamide
• InChI: InChI=1S/C18H12ClN3O3/c19-17-10-14(22(24)25)8-9-16(17)18(23)21-20-11-13-6-3-5-12-4-1-2-7-15(12)13/h1-11H,(H,21,23)/b20-11+
• InChI Key: PEGNDUKKPUTKFA-RGVLZGJSSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=NNC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2/C=N/NC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C18H12ClN3O3
• Molecular Weight: 353.8 g/mol

Description

2-chloro-N'-(1-naphthylmethylene)-4-nitrobenzohydrazide, commonly known as CNMN, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of hydrazides and has a molecular formula of C17H11ClN4O2.

Mechanism of Action

The mechanism of action of CNMN involves the interaction between the compound and metal ions. The nitro group in CNMN acts as a strong electron-withdrawing group, which enhances the fluorescence intensity of the compound upon binding to metal ions. The naphthyl group in CNMN also contributes to the fluorescence properties of the compound.
Biochemical and Physiological Effects
CNMN has been shown to exhibit low toxicity and is considered safe for use in scientific research. The compound has been used to detect metal ions in biological samples such as urine and serum, and has also been studied for its potential applications in cancer diagnosis and treatment.

Advantages and Limitations for Lab Experiments

One of the primary advantages of CNMN is its high selectivity and sensitivity for metal ion detection. The compound is also relatively easy to synthesize and purify, making it a cost-effective option for scientific research. However, one of the limitations of CNMN is its limited solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for the use of CNMN in scientific research. One area of interest is its potential application in the development of new cancer therapies. The compound has been shown to exhibit cytotoxic effects on cancer cells, making it a promising candidate for further study. Additionally, the development of new methods for improving the solubility of CNMN could expand its potential applications in scientific research.

Scientific Research Applications

CNMN has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is its use as a fluorescent probe for the detection of metal ions such as copper and iron. The compound exhibits strong fluorescence in the presence of these metal ions, making it a useful tool for detecting and quantifying their concentration in biological samples.